Cas no 55611-39-7 (N-Allyl-N-cyclopentylamine)

N-Allyl-N-cyclopentylamine is a secondary amine compound featuring both allyl and cyclopentyl functional groups. Its unique structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The allyl group offers reactivity for further functionalization, while the cyclopentyl moiety contributes to steric and electronic modulation. This compound is valued for its potential in constructing complex molecular frameworks, including heterocycles and amine derivatives. Its balanced lipophilicity and reactivity profile enhance its utility in medicinal chemistry applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and moisture.
N-Allyl-N-cyclopentylamine structure
N-Allyl-N-cyclopentylamine structure
Product Name:N-Allyl-N-cyclopentylamine
CAS No:55611-39-7
MF:C8H15N
MW:125.211402177811
CID:944224
PubChem ID:24863273
Update Time:2025-05-26

N-Allyl-N-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

    • n-allylcyclopentylamine
    • N-Allyl-N-cyclopentylamine
    • N-prop-2-enylcyclopentanamine
    • allyl-cyclopentyl-amine
    • N-(prop-2-en-1-yl)cyclopentanamine
    • N-cyclopentyl-N-allylamine
    • N-vinylmethylcyclopentylamine
    • N-Allylcyclopentanamine
    • STK503771
    • MFCD00075590
    • AKOS000224633
    • CTSIKBGUCQWRIM-UHFFFAOYSA-N
    • EN300-57364
    • 55611-39-7
    • AB01003950-01
    • CHEMBL3558345
    • BS-42306
    • DTXSID60407930
    • SB74343
    • allyl(cyclopentyl)amine
    • N-Allylcyclopentylamine, 97%
    • SCHEMBL818299
    • DA-04906
    • MDL： MFCD00075590
    • Inchi： 1S/C8H15N/c1-2-7-9-8-5-3-4-6-8/h2,8-9H,1,3-7H2
    • InChI Key： CTSIKBGUCQWRIM-UHFFFAOYSA-N
    • SMILES： N(CC=C)C1CCCC1

Computed Properties

  • Exact Mass: 125.12000
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 82.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.855 g/mL at 25 °C(lit.)
  • Boiling Point: 155-160 °C(lit.)
  • Flash Point: Fahrenheit: 113 ° f
    Celsius: 45 ° c
  • Refractive Index: n20/D 1.46(lit.)
  • PSA: 12.03000
  • LogP: 2.09550
  • Solubility: Not available

N-Allyl-N-cyclopentylamine Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S16; S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Risk Phrases：R10; R36/37/38
  • Packing Group：II

N-Allyl-N-cyclopentylamine Customs Data

  • HS CODE：2921300090
  • Customs Data：

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N-Allyl-N-cyclopentylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N285848-50mg
N-Allyl-N-cyclopentylamine
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 $ 50.00 2022-06-03
TRC
N285848-100mg
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100mg
 $ 65.00 2022-06-03
TRC
N285848-500mg
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 $ 160.00 2022-06-03
Chemenu
CM202971-5g
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 $*** 2023-05-30
eNovation Chemicals LLC
Y1242283-1g
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 $255 2024-06-07
Enamine
EN300-57364-0.05g
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0.05g
 $19.0 2023-02-09
Enamine
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0.1g
 $28.0 2023-02-09
Enamine
EN300-57364-0.25g
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0.25g
 $41.0 2023-02-09
Enamine
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 $65.0 2023-02-09
Enamine
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